Cas no 76463-15-5 (2,2',6,6'-Tetrafluoro-[1,1'-biphenyl]-4,4'-diol)
76463-15-5 structure
Product Name:2,2',6,6'-Tetrafluoro-[1,1'-biphenyl]-4,4'-diol
CAS No:76463-15-5
MF:C12H6F4O2
MW:258.168457508087
CID:2200328
PubChem ID:22708583
Update Time:2025-04-21
2,2',6,6'-Tetrafluoro-[1,1'-biphenyl]-4,4'-diol Chemical and Physical Properties
Names and Identifiers
-
- 3,3',5,5'-tetrafluoro-4,4'-diphenol
- F16551
- 2,2',6,6'-Tetrafluoro-[1,1'-biphenyl]-4,4'-diol
- SCHEMBL2868026
- 4-(2,6-difluoro-4-hydroxyphenyl)-3,5-difluorophenol
- 76463-15-5
-
- Inchi: 1S/C12H6F4O2/c13-7-1-5(17)2-8(14)11(7)12-9(15)3-6(18)4-10(12)16/h1-4,17-18H
- InChI Key: RMFKONDLPMDUJM-UHFFFAOYSA-N
- SMILES: FC1C=C(C=C(C=1C1C(=CC(=CC=1F)O)F)F)O
Computed Properties
- Exact Mass: 258.03039208g/mol
- Monoisotopic Mass: 258.03039208g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 40.5Ų
2,2',6,6'-Tetrafluoro-[1,1'-biphenyl]-4,4'-diol Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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